Cas no 630413-89-7 (1H-Imidazole-5-carboxylic acid, 4-amino-1-[(4-methoxyphenyl)methyl]-,ethyl ester)
630413-89-7 structure
Product Name:1H-Imidazole-5-carboxylic acid, 4-amino-1-[(4-methoxyphenyl)methyl]-,ethyl ester
CAS No:630413-89-7
MF:C13H15N3O2
MW:245.277102708817
CID:427377
PubChem ID:11128569
Update Time:2025-04-19
1H-Imidazole-5-carboxylic acid, 4-amino-1-[(4-methoxyphenyl)methyl]-,ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-5-carboxylic acid, 4-amino-1-[(4-methoxyphenyl)methyl]-,ethyl ester
- ethyl 1-(4-methoxybenzyl)-4-amino-1H-imidazole-5-carboxylate
- Ethyl 4-amino-1-benzyl-1H-imidazole-5-carboxylate
- 1-(1,2,3,4-tetrahydro-1-naphthalenyl)-,methyl ester
- 1-(1,2,3,4-tetrahydronaphthalen-1-yl)-5-imidazolecarboxylic acid methyl ester
- 3-(1,2,3,4-tetrahydro-naphthalen-1-yl)-3H-imidazole-4-carboxylic acid methyl ester
- 3-(1,2,3,4-TETRAHYDRONAPHTHALEN-1-YL)-3H-IMIDAZOLE-4-CARBOXYLIC ACID METHYL ESTER
- AGN-PC-001OW0
- methyl (+-)-1-(1,2,3,4-tetrahydro-1-naphthalenyl)-1H-imidazole-5-carboxylate
- methyl 1-(1,2,3,4-tetrahydro-1-naphthalenyl)-1 H
- 630413-89-7
- SCHEMBL1753091
- MFCD13562935
- 5-Amino-3-benzyl-3H-imidazole-4-carboxylic acid ethyl ester
- AKOS015854670
- ethyl 5-amino-3-benzylimidazole-4-carboxylate
- 169616-29-9
- DTXSID20456267
- Ethyl4-amino-1-benzyl-1H-imidazole-5-carboxylate
-
- Inchi: 1S/C13H15N3O2/c1-2-18-13(17)11-12(14)15-9-16(11)8-10-6-4-3-5-7-10/h3-7,9H,2,8,14H2,1H3
- InChI Key: HPOIASQFYRYVPD-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=C(N)N=CN1CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 275.12711
- Monoisotopic Mass: 245.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 70.1Ų
Experimental Properties
- PSA: 79.37
1H-Imidazole-5-carboxylic acid, 4-amino-1-[(4-methoxyphenyl)methyl]-,ethyl ester Security Information
- HazardClass:IRRITANT
1H-Imidazole-5-carboxylic acid, 4-amino-1-[(4-methoxyphenyl)methyl]-,ethyl ester Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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